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Compound of Interest

Compound Name: AS-183

Cat. No.: B1667630 Get Quote

A comprehensive search for placebo-controlled studies on a compound designated "AS-183"

did not yield any specific clinical trial data. "AS-183" does not appear to be a standard public

identifier for a pharmaceutical agent currently or previously under clinical investigation. It is

possible that this is an internal compound name not yet disclosed in public-facing literature or

trial registries.

Given the interest of researchers, scientists, and drug development professionals, this guide

will instead focus on two potential interpretations of the query based on available scientific

literature: the G-protein coupled receptor GPR183 as a therapeutic target, and a probiotic

strain, Enterococcus faecium CRL 183, which has been subject to a controlled study.

GPR183 (EBI2): A Potential Therapeutic Target
GPR183, also known as Epstein-Barr virus-induced G-protein coupled receptor 2 (EBI2), is a

receptor for oxysterols, primarily 7α,25-dihydroxycholesterol (7α,25-OHC). It plays a crucial role

in regulating the migration of immune cells, such as B cells and T cells, to secondary lymphoid

organs. Due to its involvement in immune responses, GPR183 is being investigated as a

potential therapeutic target for various autoimmune and inflammatory diseases.

Preclinical Drug Development Workflow for a GPR183
Modulator
Before any placebo-controlled studies can be initiated for a GPR183 modulator, a rigorous

preclinical development process must be undertaken. The following diagram illustrates a typical
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workflow for such a program.
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Preclinical to Clinical Workflow for a GPR183 Modulator.

GPR183 Signaling Pathway
Modulators of GPR183 would aim to either activate (agonists) or inhibit (antagonists) its

downstream signaling pathways. A simplified representation of the GPR183 signaling cascade

is shown below.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667630#as-183-vs-placebo-controlled-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1667630?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667630#as-183-vs-placebo-controlled-studies
https://www.benchchem.com/product/b1667630#as-183-vs-placebo-controlled-studies
https://www.benchchem.com/product/b1667630#as-183-vs-placebo-controlled-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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